Cas no 933736-02-8 (3-(4-Methyl-1H-benzimidazol-2-yl)propan-1-amine)

• Product Name: 3-(4-Methyl-1H-benzimidazol-2-yl)propan-1-amine
• CAS No: 933736-02-8
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 1077243
• PubChem ID: 28307270
• Update Time: 2025-04-20

3-(4-Methyl-1H-benzimidazol-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methyl-1H-benzimidazol-2-yl)propan-1-amine
• BB 0259405
• 2-AMINOPROPYL-4(7)-METHYL-BENZIMIDAZOLE
• AB25114
• 3-(4-methyl-1H-1,3-benzodiazol-2-yl)propan-1-amine
• AKOS005264789
• 933736-02-8
• 3-(7-Methyl-1H-benzo[d]imidazol-2-yl)propan-1-amine
• DTXSID40651272

• MDL： MFCD06410912
• Inchi： 1S/C11H15N3/c1-8-4-2-5-9-11(8)14-10(13-9)6-3-7-12/h2,4-5H,3,6-7,12H2,1H3,(H,13,14)
• InChI Key： PIKFDVSAENEGKS-UHFFFAOYSA-N
• SMILES： N1C2C=CC=C(C)C=2N=C1CCCN

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.7Ų